Cas no 242459-96-7 (Tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate)
242459-96-7 structure
Product Name:Tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate
CAS No:242459-96-7
MF:C14H26N2O4
MW:286.367244243622
CID:5037402
Update Time:2023-08-24
Tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 4-(3-ethoxy-3-oxopropyl)piperazine-1-carboxylate
- tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate
- t-butyl 4-carboethoxyethyl-1-piperazinecaboxylate
- t-butyl 4-carboethoxyethyl-1-piperazinecarboxylate
- Tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate
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- Inchi: 1S/C14H26N2O4/c1-5-19-12(17)6-7-15-8-10-16(11-9-15)13(18)20-14(2,3)4/h5-11H2,1-4H3
- InChI Key: FKVMLFAATJLRNN-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(CCC(=O)OCC)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 331
- XLogP3: 1.1
- Topological Polar Surface Area: 59.1
Tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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